1-(3-Methylphenyl)ethenyl acetate

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 1-(3-methylphenyl)ethenyl acetate
• InChI: InChI=1S/C11H12O2/c1-8-5-4-6-11(7-8)9(2)13-10(3)12/h4-7H,2H2,1,3H3
• InChI Key: HONQAONFXPEVCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=C)OC(=O)C

Description

1-(3-Methylphenyl)ethenyl acetate is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using a 15 cm Wiedmer distillation apparatus, a solution of 50 mmol of 3-methyl acetophenone in 15.02 g (150 mmol) of isopropenyl acetate was heated at 95° in the presence of 75 mg of para-toluene sulphonic acid. At a stabilised conversion (50–70% by GC, after 8 h at 95°), the mixture was cooled and 300 mg of trioctylamine were added. After extraction by means of ether, and usual workup, the product was distilled on a bulb-to-bulb apparatus and purified by preparative GC using a 1.2 m×6 mm column loaded with 10% SE-30 on Supelcoport® 80–100 mesh, vector gas: helium at 30 ml/min. The product was obtained in 60% yield